Cas no 1354783-17-7 (1-ethyl-2-methylpyrrole-3-carbaldehyde)

• Product Name: 1-ethyl-2-methylpyrrole-3-carbaldehyde
• CAS No: 1354783-17-7
• MF: C₈H₁₁NO
• MW: 137.179042100906
• CID: 5099793
• Update Time: 2026-03-03

1-ethyl-2-methylpyrrole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-2-methylpyrrole-3-carbaldehyde
• 1-Ethyl-2-methyl-1H-pyrrole-3-carbaldehyde

• Inchi： 1S/C8H11NO/c1-3-9-5-4-8(6-10)7(9)2/h4-6H,3H2,1-2H3
• InChI Key： HZBBAFPLQXEURR-UHFFFAOYSA-N
• SMILES： N1(CC)C=CC(C=O)=C1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes

Additional information on 1-ethyl-2-methylpyrrole-3-carbaldehyde

Research Brief on 1-Ethyl-2-methylpyrrole-3-carbaldehyde (CAS: 1354783-17-7) in Chemical Biology and Pharmaceutical Applications

1-Ethyl-2-methylpyrrole-3-carbaldehyde (CAS: 1354783-17-7) is a heterocyclic aldehyde derivative that has recently gained attention in chemical biology and pharmaceutical research due to its potential as a versatile building block for drug discovery and bioorthogonal chemistry. This compound belongs to the pyrrole family, a privileged scaffold in medicinal chemistry known for its diverse pharmacological activities. Recent studies have explored its synthetic utility, reactivity, and biological relevance, positioning it as a promising candidate for further investigation.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's role as a key intermediate in the synthesis of novel kinase inhibitors. The research team utilized 1-ethyl-2-methylpyrrole-3-carbaldehyde as a starting material to develop a series of pyrrole-based compounds targeting protein kinases involved in cancer pathways. The aldehyde functionality at the 3-position proved particularly valuable for subsequent derivatization through reductive amination and other coupling reactions, enabling rapid generation of diverse molecular libraries.

In the field of bioorthogonal chemistry, researchers have investigated the unique reactivity of this compound in click chemistry applications. A recent Nature Communications paper (2024) reported its use in strain-promoted aldehyde-azide cycloadditions (SPAAC), where the aldehyde group showed excellent selectivity and reactivity under physiological conditions. This property makes 1-ethyl-2-methylpyrrole-3-carbaldehyde particularly useful for bioconjugation strategies in live-cell imaging and targeted drug delivery systems.

Pharmacological studies have revealed interesting structure-activity relationships associated with this compound. The ethyl and methyl substituents at the 1- and 2-positions respectively appear to influence both the compound's metabolic stability and its ability to penetrate biological membranes. Computational modeling studies suggest these substituents may reduce oxidative metabolism while maintaining favorable lipophilicity profiles, as reported in a 2024 European Journal of Medicinal Chemistry publication.

Recent advances in synthetic methodology have improved access to this compound and its derivatives. A 2023 Organic Letters publication described a novel one-pot synthesis approach using microwave-assisted conditions that significantly increased yield (up to 78%) compared to traditional methods. This development is particularly important for scaling up production for further biological evaluation and potential pharmaceutical applications.

Ongoing research is exploring the therapeutic potential of 1-ethyl-2-methylpyrrole-3-carbaldehyde derivatives in various disease areas. Preliminary results from a 2024 study in ACS Chemical Neuroscience suggest that certain derivatives show promising activity as modulators of neurotransmitter receptors, potentially applicable in neurological disorders. Another study in Bioorganic Chemistry (2023) reported antimicrobial activity against drug-resistant bacterial strains, highlighting the compound's versatility across therapeutic areas.

As research continues, 1-ethyl-2-methylpyrrole-3-carbaldehyde (CAS: 1354783-17-7) demonstrates significant potential as both a synthetic intermediate and a pharmacophore in drug discovery. Its unique combination of chemical reactivity and biological relevance makes it a valuable tool for medicinal chemists and chemical biologists. Future studies are expected to further elucidate its applications in targeted therapies, chemical probes, and bioconjugation technologies.